Cas no 1428233-38-8 (2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol)

• Product Name: 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol
• CAS No: 1428233-38-8
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 6490906
• PubChem ID: 71695328
• Update Time: 2025-06-15

2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol
• EN300-1850959
• 1428233-38-8

• Inchi： 1S/C5H8N2O2/c6-4(2-8)5-1-7-3-9-5/h1,3-4,8H,2,6H2
• InChI Key： KELFWJBQOSQWPQ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(CO)N

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol

Professional Introduction to 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol (CAS No. 1428233-38-8)

2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1428233-38-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoline derivatives, which are known for their versatility in drug design and development. The presence of both amino and hydroxyl functional groups, coupled with the rigid oxazoline ring system, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol consists of an ethylene backbone substituted with an amino group at both carbons and a 1,3-oxazoline ring at one end. The oxazoline ring itself is a five-membered heterocycle containing one oxygen atom and two carbon atoms, which contributes to the compound's stability and reactivity. This structural motif has been widely studied for its ability to interact with biological targets, particularly enzymes and receptors, due to its rigid framework and the presence of polar functional groups.

In recent years, there has been a surge in research focused on oxazoline derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol has been investigated for its potential role in inhibiting specific enzymes that are implicated in inflammatory diseases, cancer, and other metabolic disorders. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain kinases and proteases, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of glycol derivatives with oxazoline precursors under controlled conditions. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, which is crucial for large-scale production and industrial applications.

One of the most compelling aspects of 2-amino-2-(1,3-oxazol-5-yl)ethan-1-ol is its potential as a building block for drug discovery. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing researchers to tailor the properties of the molecule for specific biological targets. For instance, modifications at the amino group can enhance solubility or binding affinity, while alterations at the hydroxyl group can influence metabolic stability.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of 2-amino-2-(1,3-oaxzol -5 -yl)ethan - 1 - ol by predicting their binding modes to biological targets. Molecular docking studies have shown that this compound can interact with proteins involved in cell signaling pathways, suggesting its potential as an anti-inflammatory or anticancer agent. These computational insights have guided experimental efforts toward optimizing the pharmacological profile of the molecule.

The pharmacokinetic properties of 2-amino - 2 -( 1 , 3 - ox azo l - 5 - yl ) eth an - 1 - ol are also under investigation to assess its suitability for therapeutic use. Studies indicate that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at tested doses, although further extensive safety evaluations are necessary before clinical translation.

The role of 2-amino - 2 -( 1 , 3 - ox azo l - 5 - yl ) eth an - 1 - ol in medicinal chemistry extends beyond its direct biological activity. It serves as a versatile scaffold for generating libraries of compounds with diverse pharmacological properties. By leveraging structure-based drug design principles, researchers can modify key functional groups while maintaining the core oxazoline moiety to develop next-generation therapeutics.

In conclusion, 2-amino - 2 -( 1 , 3 - ox azo l - 5 - yl ) eth an - 1 - ol ( CAS No . 1428233 -38 -8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities . Its synthesis , characterization , and pharmacological evaluation continue to be areas of active investigation . As our understanding of its properties grows , so too does its potential as a lead compound or building block for innovative drug development .